Cas no 2703745-91-7 ((S)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride)

(S)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride structure
2703745-91-7 structure
Product Name:(S)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride
CAS No:2703745-91-7
MF:C9H11ClF3N
MW:225.638551950455
CID:5085790
PubChem ID:155903189
Update Time:2025-09-22

(S)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2703745-91-7
    • BS-46700
    • (1S)-1-[3-(Difluoromethyl)-2-fluorophenyl]ethylamine HCl
    • (S)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethanamine hydrochloride
    • (S)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride
    • CS-0311171
    • E75584
    • (1S)-1-[3-(difluoromethyl)-2-fluorophenyl]ethanamine hydrochloride
    • MFCD32852204
    • (1S)-1-[3-(difluoromethyl)-2-fluorophenyl]ethanamine;hydrochloride
    • Inchi: 1S/C9H10F3N.ClH/c1-5(13)6-3-2-4-7(8(6)10)9(11)12;/h2-5,9H,13H2,1H3;1H/t5-;/m0./s1
    • InChI Key: LMVWLMYIWIMIAX-JEDNCBNOSA-N
    • SMILES: [C@H](C1C=CC=C(C(F)F)C=1F)(N)C.Cl

Computed Properties

  • Exact Mass: 225.0532115g/mol
  • Monoisotopic Mass: 225.0532115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(S)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride Pricemore >>

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